Cas no 5468-33-7 (Ethanone,1-(4-chlorophenyl)-2-nitro-)

• Product Name: Ethanone,1-(4-chlorophenyl)-2-nitro-
• CAS No: 5468-33-7
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 377096
• PubChem ID: 230470
• Update Time: 2025-04-19

Ethanone,1-(4-chlorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chlorophenyl)-2-nitro-
• 1-(4-chlorophenyl)-2-nitroethanone
• 1-(4-chlorophenyl)-2-nitro-ethanone
• 4-chlorobenzoylnitromethane
• DTXSID10282310
• CS-0363584
• 1-(4-chlorophenyl)-2-nitroethan-1-one
• 5468-33-7
• NSC-25392
• 1-(4-CHLOROPHENYL)-2-NITRO-1-ETHANONE
• AKOS016347781
• SCHEMBL9386214
• NSC25392

• Inchi： 1S/C8H6ClNO3/c9-7-3-1-6(2-4-7)8(11)5-10(12)13/h1-4H,5H2
• InChI Key： HBTIYGUWYOHFGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.00400
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.369
• Boiling Point: 351.2°Cat760mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.561
• PSA: 62.89000
• LogP: 2.32260